Cas no 119174-33-3 (Ethanethioic acid,S-(2-cyanoethyl) ester)
119174-33-3 structure
Product Name:Ethanethioic acid,S-(2-cyanoethyl) ester
CAS No:119174-33-3
MF:C5H7NOS
MW:129.180179834366
CID:132097
PubChem ID:24878835
Update Time:2025-07-12
Ethanethioic acid,S-(2-cyanoethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioic acid,S-(2-cyanoethyl) ester
- S-(2-cyanoethyl) ethanethioate
- 3-(Acetylthio)propionitrile
- 3-Acetylmercapto-propionitril
- 3-acetylsulfanyl-propionitrile
- 3-Acetylsulfanylpropionitrile
- S-(2-cyano-ethyl) ethanethioate
- S-2-cyanoethyl thioacetate
- S-3-acetylthiopropionitrile
- 3-(ACETYLTHIO)PROPIONITRILE 97
- starbld0004334
- 119174-33-3
- 3-(Acetylthio)propionitrile, 97%
- Ethanethioic acid, S-(2-cyanoethyl) ester
- AKOS025294147
- J-004078
- DTXSID80409118
- SCHEMBL5276561
- 3-(ACETYLSULFANYL)PROPANENITRILE
- G66362
-
- MDL: MFCD02755518
- Inchi: 1S/C5H7NOS/c1-5(7)8-4-2-3-6/h2,4H2,1H3
- InChI Key: BMBATCYWJILFCR-UHFFFAOYSA-N
- SMILES: S(C(C)=O)CCC#N
Computed Properties
- Exact Mass: 129.02500
- Monoisotopic Mass: 129.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.3
- Topological Polar Surface Area: 66.2Ų
Experimental Properties
- Color/Form: liquid
- Density: 1.120 g/mL at 25 °C(lit.)
- Boiling Point: 246-247 °C(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.4930(lit.)
- PSA: 66.16000
- LogP: 1.17978
- Solubility: Not determined
Ethanethioic acid,S-(2-cyanoethyl) ester Security Information
- Hazardous Material transportation number:UN 3334
- WGK Germany:3
Ethanethioic acid,S-(2-cyanoethyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P000IRD-100mg |
Ethanethioic acid, S-(2-cyanoethyl) ester |
119174-33-3 | 98% | 100mg |
$143.00 | 2023-12-26 | |
| 1PlusChem | 1P000IRD-250mg |
Ethanethioic acid, S-(2-cyanoethyl) ester |
119174-33-3 | 98% | 250mg |
$229.00 | 2023-12-26 | |
| 1PlusChem | 1P000IRD-1g |
Ethanethioic acid, S-(2-cyanoethyl) ester |
119174-33-3 | 98% | 1g |
$662.00 | 2023-12-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2006723-100mg |
S-(2-Cyanoethyl) ethanethioate |
119174-33-3 | 98% | 100mg |
¥1528.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2006723-250mg |
S-(2-Cyanoethyl) ethanethioate |
119174-33-3 | 98% | 250mg |
¥2262.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2006723-1g |
S-(2-Cyanoethyl) ethanethioate |
119174-33-3 | 98% | 1g |
¥7033.00 | 2024-08-09 |
Ethanethioic acid,S-(2-cyanoethyl) ester Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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